Cas no 938191-85-6 (7-Bromo-4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylic acid)

• Product Name: 7-Bromo-4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylic acid
• CAS No: 938191-85-6
• MF: C₇H₃BrClN₃O₂
• MW: 276.474619150162
• CID: 4823215
• Update Time: 2026-02-27

7-Bromo-4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-4-CHLOROPYRROLO[2,1-F][1,2,4]TRIAZINE-5-CARBOXYLIC ACID
• 7-Bromo-4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylic acid

• Inchi： 1S/C7H3BrClN3O2/c8-4-1-3(7(13)14)5-6(9)10-2-11-12(4)5/h1-2H,(H,13,14)
• InChI Key： KWGNAIOTOLLLNQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C2C(=NC=NN21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 1.9
• Topological Polar Surface Area: 67.5

Additional information on 7-Bromo-4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylic acid

7-Bromo-4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylic Acid (CAS 938191-85-6): A Versatile Building Block in Medicinal Chemistry

7-Bromo-4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylic acid (CAS 938191-85-6) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This pyrrolotriazine derivative serves as a valuable scaffold for the development of novel therapeutic agents, particularly in the fields of oncology and antiviral research.

The molecular structure of 7-bromo-4-chloropyrrolotriazine carboxylic acid features a unique fusion of pyrrole and triazine rings, which contributes to its diverse biological activities. The presence of both bromine and chlorine substituents at positions 7 and 4 respectively, along with the carboxylic acid functionality at position 5, makes this compound an excellent intermediate for further chemical modifications. Researchers are particularly interested in its potential as a kinase inhibitor precursor, given the growing demand for targeted cancer therapies.

Recent studies have highlighted the importance of pyrrolo[2,1-f][1,2,4]triazine derivatives in drug development, especially in the context of personalized medicine approaches. The compound's ability to serve as a pharmacophore in various drug candidates has made it a subject of numerous patent applications. Its CAS number 938191-85-6 is frequently cited in scientific literature related to small molecule drug discovery and medicinal chemistry optimization.

From a synthetic chemistry perspective, 7-bromo-4-chloro-5-carboxylic acid pyrrolotriazine offers multiple sites for structural diversification. The bromine atom at position 7 allows for various cross-coupling reactions, while the carboxylic acid group enables amide bond formation or esterification. These properties make it particularly valuable in combinatorial chemistry and high-throughput screening applications that are currently revolutionizing drug discovery pipelines.

The compound's relevance extends to AI-assisted drug design, where its structural features are being used to train machine learning models for virtual screening of potential drug candidates. With the increasing adoption of computational chemistry methods, 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid has become a reference compound in several cheminformatics databases, helping researchers identify novel bioactive molecules more efficiently.

In the context of green chemistry initiatives, synthetic routes to CAS 938191-85-6 have been optimized to reduce environmental impact. Recent publications describe improved methods for its preparation with higher yields and reduced waste generation, addressing the pharmaceutical industry's growing focus on sustainable synthesis practices. These advancements have made the compound more accessible to researchers working on next-generation therapeutics.

The market for pyrrolotriazine-based intermediates like 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid has seen steady growth, driven by increasing R&D investments in targeted therapies. Analytical data shows rising citations of CAS 938191-85-6 in patent applications and scientific publications, particularly in areas related to protein kinase inhibition and signal transduction modulation.

Quality control of 7-bromo-4-chloropyrrolotriazine-5-carboxylic acid is crucial for research applications, with HPLC purity typically exceeding 98% for most commercial samples. The compound's stability profile makes it suitable for long-term storage, an important consideration for pharmaceutical companies maintaining compound libraries for screening purposes. Proper handling and storage conditions are well-documented in the available safety data sheets.

Future research directions for 938191-85-6 include exploration of its potential in PROTAC technology (Proteolysis Targeting Chimeras) and other emerging targeted protein degradation strategies. The compound's unique structure positions it as a promising candidate for development of bifunctional molecules that can simultaneously bind to target proteins and E3 ubiquitin ligases.

In conclusion, 7-Bromo-4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylic acid represents a valuable chemical entity with broad applications in modern drug discovery. Its versatility as a building block, combined with the growing understanding of pyrrolotriazine pharmacology, ensures its continued importance in the development of innovative therapeutic agents. Researchers and pharmaceutical companies alike recognize CAS 938191-85-6 as a key intermediate in the quest for more effective and targeted medicines.